Cas no 92844-32-1 (Anthracene, 9-phenyl-10-propyl-)
Anthracene, 9-phenyl-10-propyl- Chemical and Physical Properties
Names and Identifiers
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- Anthracene, 9-phenyl-10-propyl-
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Anthracene, 9-phenyl-10-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | R239976-25MG |
92844-32-1 | ¥1748.56 | 2022-12-07 |
Anthracene, 9-phenyl-10-propyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Anthracene, 9-phenyl-10-propyl-
Introduction to Anthracene, 9-phenyl-10-propyl- (CAS No. 92844-32-1)
Anthracene, 9-phenyl-10-propyl- is a complex organic compound that belongs to the class of polycyclic aromatic hydrocarbons (PAHs). This compound, identified by its unique Chemical Abstracts Service (CAS) number 92844-32-1, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its structural complexity and potential applications. The presence of both phenyl and propyl substituents in its molecular framework endows it with distinct chemical properties that make it a subject of interest for various scientific investigations.
The molecular structure of Anthracene, 9-phenyl-10-propyl- consists of three fused benzene rings, a characteristic feature of PAHs. The introduction of the phenyl group at the 9-position and the propyl group at the 10-position introduces steric and electronic effects that influence its reactivity and interaction with biological systems. This compound's unique architecture makes it a valuable candidate for studying electronic transitions, photophysical properties, and potential applications in materials science and medicinal chemistry.
In recent years, there has been growing interest in the development of novel organic semiconductors and optoelectronic materials. Anthracene derivatives, including 9-phenyl-10-propyl-anthracene, have been explored for their potential use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced technological applications. The extended π-conjugation system in PAHs enhances their ability to participate in charge transport processes, making them promising candidates for next-generation electronic devices.
One of the most compelling aspects of Anthracene, 9-phenyl-10-propyl- is its potential as a building block for designing more sophisticated molecular architectures. Researchers have leveraged its structural features to develop derivatives with tailored properties for specific applications. For instance, modifications at the 9- and 10-positions can influence the compound's solubility, thermal stability, and electronic characteristics, enabling fine-tuning for different uses.
The pharmaceutical industry has also shown interest in Anthracene derivatives due to their structural similarity to certain bioactive molecules. While Anthracene, 9-phenyl-10-propyl-* itself may not be directly used as a therapeutic agent, its derivatives have been investigated for their potential biological activities. Studies have explored its role in modulating enzyme activity and interacting with biological targets, providing insights into possible pharmacological applications. The compound's ability to form stable complexes with metal ions further adds to its versatility in chemical research.
Recent advancements in synthetic chemistry have enabled more efficient methods for preparing complex PAH derivatives like Anthracene, 9-phenyl-10-propyl-*.* These synthetic strategies often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The development of novel catalysts and ligands has also facilitated the introduction of various functional groups into the PAH core, expanding the library of available derivatives for research purposes.
The study of Anthracene derivatives has also contributed to our understanding of environmental chemistry. Polycyclic aromatic hydrocarbons are known pollutants that can be found in air, water, and soil due to industrial activities and combustion processes. Understanding the reactivity and degradation pathways of compounds like 9-phenyl-*propyl-anthracene helps in developing strategies to mitigate their environmental impact. Additionally, these studies provide insights into the formation mechanisms of PAHs in natural environments.
In conclusion, Anthracene, 9-*phenyl-*10-*propyl-* (CAS No. *92844*-*32*-*1*) is a fascinating compound with a wide range of potential applications spanning from materials science to pharmaceutical research.* Its unique structural features make it a valuable tool for investigating electronic properties,* photophysics,* and biological interactions.* As synthetic methods continue to improve,* scientists will undoubtedly uncover new uses*for this*and other related compounds,* further advancing our understanding*of organic chemistry*and its applications.*
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